ArsenazoIiiGr

• CAS No.: 1688-00-4
• Molecular Formula: C3H6N4
• Synonyms: ArsenazoIiiGr

Description

Historical Trajectory and Evolving Research Paradigms for Chromogenic Reagents

The use of organic reagents for the photometric determination of elements has a long history in analytical chemistry. Azo compounds, including Arsenazo III, represent a significant class of these reagents, continuously studied due to the variety of available standard dyes and the potential to synthesize new compounds based on established principles. iupac.org The development of chromogenic reagents has evolved to meet the increasing demand for sensitive and selective analytical methods across various scientific disciplines. Arsenazo III, with its high sensitivity and ability to form stable complexes over a wide pH range, including concentrated acid, has contributed significantly to this evolution. chemicalbook.comrjpbcs.com Its introduction marked an advancement in the ability to determine specific elements, particularly challenging ones like uranium and thorium, solving difficult analytical problems. bloomtechz.com

Significance of Arsenazo III in Contemporary Interdisciplinary Scientific Investigations

Arsenazo III holds significant importance in contemporary interdisciplinary research, particularly in analytical chemistry and biological sciences. Its ability to form colored complexes with a wide range of metal ions makes it invaluable for detection and quantification. chemicalbook.comchemimpex.com

In analytical chemistry, Arsenazo III is widely used for the spectrophotometric determination of various metal ions, including lanthanides, actinides (such as uranium and thorium), zirconium, cadmium, and zinc. chemicalbook.comnih.govfishersci.noscientificlabs.commpbio.com It is employed in environmental monitoring for the detection of metal ions like iron, copper, and lead. chemimpex.com The reagent's stability in strongly acidic media is a key advantage for the analysis of certain elements like uranium, where it allows for analytical utilization without interference from hydrolysis or the formation of polynuclear species. scispace.comlboro.ac.uk Research continues to explore optimized conditions for its use in determining specific elements, such as the use of perchloric acid medium for enhanced uranium determination range and complex stability. scispace.comlboro.ac.uk

In biological research, Arsenazo III is frequently utilized as a calcium-sensitive dye. chemicalbook.comnih.govscientificlabs.comsigmaaldrich.comsigmaaldrich.comcdnsciencepub.com It is employed to measure local calcium ion concentrations in vivo and in biological samples like serum and urine. nih.govmpbio.comsigmaaldrich.comresearchgate.net The dye is used to evaluate calcium transport in permeabilized cells. chemicalbook.comscientificlabs.commpbio.comsigmaaldrich.com While primarily known for calcium sensing, Arsenazo III's interaction with other divalent and trivalent ions under specific pH conditions is also recognized. nih.gov The study of its interaction with calcium has revealed the potential formation of multiple complexes depending on dye concentration, impacting the direct correlation between absorbance changes and calcium concentration in physiological preparations. nih.gov

Furthermore, Arsenazo III finds application in the detection of rare earth metals. chemicalbook.comscientificlabs.com Recent research highlights its use in developing rapid screening methods for monitoring rare earth element depletion in bacterial cultivation media, offering a sensitive alternative to more complex analytical techniques like ICP-MS or AAS. nih.govasm.org Its chelating properties have also been explored in the context of developing macromolecular magnetic resonance contrast agents. nih.gov

The versatility of Arsenazo III, stemming from its distinct reactivity with various metal ions and its adaptability to different analytical techniques, underscores its continued significance in advancing research across chemical, biological, and environmental domains.

Data Tables

Here are some data points mentioned in the text that can be presented in interactive tables:

Analyte	Method	Medium	Wavelength (nm)	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Reference
Uranium	Spectrophotometry	3 M HClO₄	651	1.45 x 10⁵	scispace.comlboro.ac.uk
Mn²⁺	Spectrophotometry	pH 7.2	620	-	rjpbcs.com
Fe²⁺	Spectrophotometry	pH 5.5	560	-	rjpbcs.com
Co²⁺	Spectrophotometry	pH 7.2	622	-	rjpbcs.com
Eu(III)	Spectrophotometry	pH adjusted	655	5.5 ± 0.2 x 10⁴	researchgate.net

Complex Stoichiometry (Arsenazo III:Metal)	Conditions	Metal Ion	Reference
1:1	3 M HClO₄	Uranium	scispace.com
1:1	pH 4.6, Ionic Strength 0.1	Calcium	cdnsciencepub.com
1:1	pH 7.2	Mn²⁺, Co²⁺	rjpbcs.com
1:1	pH 5.5	Fe²⁺	rjpbcs.com
1:1	pH adjusted	Eu(III)	researchgate.net
2:2	Physiological conditions, 10-100 µM dye	Calcium	nih.gov
2:1	Physiological conditions, millimolar dye	Calcium	nih.gov
1:1	Physiological conditions, very low dye conc.	Calcium	nih.gov

Methodological Considerations for Arsenazo Iii Reagent Preparation and Characterization in Research Endeavors

Research on Advanced Purification Techniques for Attaining High-Purity Arsenazo III

Commercial preparations of Arsenazo III can contain significant impurities that may interfere with analytical applications. Therefore, several purification techniques have been researched to enhance its purity. These methods primarily include various forms of chromatography.

One of the key methods for the purification of Arsenazo III is ion-exchange chromatography . Specifically, DEAE-cellulose chromatography has been effectively utilized for this purpose. This technique separates molecules based on their net surface charge, which is influenced by the pH and ionic strength of the buffer system. Proteins and other charged molecules can be selectively bound to and eluted from the DEAE-cellulose resin, allowing for the separation of Arsenazo III from charged impurities.

Gel filtration chromatography , also known as size-exclusion chromatography, is another valuable technique. This method separates molecules based on their size. The sample is passed through a column containing a porous gel matrix. Larger molecules that cannot enter the pores of the gel elute first, while smaller molecules, including Arsenazo III, have a longer path length as they diffuse into and out of the pores, thus eluting later. This method is effective for separating Arsenazo III from high-molecular-weight contaminants.

Thin-layer chromatography (TLC) is a versatile technique that can be used for both the assessment of purity and for small-scale purification. In TLC, a thin layer of adsorbent material, such as silica (B1680970) gel, is coated onto a plate. The sample is spotted onto the plate, which is then developed in a suitable solvent system. The differential migration of the components up the plate allows for their separation. The separated components can be visualized, and the desired band corresponding to pure Arsenazo III can be scraped from the plate and the compound eluted.

For the removal of contaminating metal ions, chelating ion-exchange resins such as Chelex-100 are employed. This resin has a high affinity for divalent and trivalent metal ions and can be used to effectively remove trace metal impurities from Arsenazo III preparations, which is crucial for its use as a calcium indicator.

Recrystallization is a fundamental technique for the purification of solid compounds. This method relies on the differential solubility of the compound and its impurities in a particular solvent. The impure solid is dissolved in a hot solvent and then allowed to cool slowly. The desired compound crystallizes out of the solution in a purer form, while the impurities remain dissolved in the mother liquor. While a straightforward and effective method, the choice of an appropriate solvent system is critical for successful recrystallization of Arsenazo III. researchgate.net

While various techniques have been explored, detailed comparative studies on their efficiency in terms of recovery yield and final purity of Arsenazo III are not extensively documented in readily available literature. The selection of a purification method often depends on the nature of the impurities present in the starting material and the required purity level for the intended application.

Rigorous Characterization of Arsenazo III Purity and Stability for Analytical Applications

The purity and stability of Arsenazo III are paramount for its reliable performance in analytical assays. A comprehensive characterization involves the use of multiple analytical techniques to assess both the initial purity and the stability over time under various storage conditions.

UV-Visible spectrophotometry is a fundamental technique for the characterization of Arsenazo III. The pure compound exhibits a characteristic absorption spectrum, and any deviation from this spectrum can indicate the presence of impurities. The molar absorptivity of the Arsenazo III-calcium complex is a key parameter that is dependent on pH. oregonstate.edu For instance, the molar absorptivity at 650 nm for the calcium complex is reported to be 4.40 x 10⁴ L·mol⁻¹·cm⁻¹. nih.gov

High-Performance Liquid Chromatography (HPLC) is a powerful tool for assessing the purity of Arsenazo III and for monitoring its degradation over time. A stability-indicating HPLC method can separate the intact Arsenazo III from its degradation products, allowing for a quantitative assessment of its stability. In one accelerated stability study, the degradation of a calcium reagent containing Arsenazo III was evaluated. researchgate.netijpsr.com

High-Performance Thin-Layer Chromatography (HPTLC) can also be employed for stability studies. Similar to HPLC, HPTLC can separate Arsenazo III from its degradation products, and the results can be quantified by densitometry.

An accelerated stability study on a calcium reagent containing Arsenazo III provided the following findings:

At 42°C, the reagent showed 90.81% degradation as measured by a UV spectrophotometer. ijpsr.com

When exposed to light for 3 months, the Arsenazo III component remained 91.25% undecomposed. researchgate.netijpsr.com

The linearity of the reagent was found to decrease at 42°C. researchgate.netijpsr.com

These findings underscore the importance of temperature and light protection for maintaining the stability of Arsenazo III solutions.

Accelerated Stability Study of Arsenazo III Reagent

Condition	Duration	Analytical Method	Result	Reference
Temperature: 42°C	Not Specified	UV Spectrophotometer	90.81% degradation of the reagent	ijpsr.com
Light Exposure	3 Months	HPLC	91.25% of Arsenazo III remains undecomposed	researchgate.netijpsr.com
Temperature: 42°C	Not Specified	Biochemistry Analyzer	Decreased linearity of the reagent	researchgate.netijpsr.com

Development and Validation of Standardization and Preparation Protocols for Research-Grade Arsenazo III Solutions

The preparation of research-grade Arsenazo III solutions requires meticulous attention to detail to ensure accuracy and consistency. The protocol typically involves dissolving a precisely weighed amount of high-purity Arsenazo III in a suitable buffer system.

A common preparation involves creating a stock solution of Arsenazo III. For example, a 0.05% Arsenazo III solution can be prepared by dissolving 0.5 grams of Arsenazo III in 950 ml of water, followed by filtration and dilution to one liter. reckondiagnostics.com For specific applications, the concentration and buffer system are tailored to the experimental needs. For instance, a single stable reagent for calcium determination uses 200 µmol/L Arsenazo III in a 50 mmol/L 1,4-piperazinediethanesulfonic acid (PIPES) buffer at pH 6.8. nih.gov Commercial kits for calcium determination often provide a ready-to-use reagent containing Arsenazo III at a concentration of approximately 0.2 mmol/L in a buffer at pH 6.8, along with other components like 8-hydroxyquinoline (B1678124) to mask magnesium interference. labtest.com.br

The standardization of the Arsenazo III solution is a critical step to determine its effective concentration for complexing the target ion. This is typically achieved by spectrophotometric titration against a primary standard solution of the ion of interest, such as a certified calcium standard solution. The calibration stability of an Arsenazo III-based reagent has been shown to be greater than 48 hours, a significant improvement over other reagents like o-cresolphthalein (B1221799) complexone. nih.gov

A validation of the analytical method is essential to ensure its reliability. This involves assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ). For a spectrophotometric method for calcium determination using Arsenazo III, the linearity can be established over a defined concentration range. The accuracy of the method can be confirmed by comparing the results with a reference method, such as atomic absorption spectrophotometry. nih.gov

Examples of Arsenazo III Reagent Preparations

Arsenazo III Concentration	Buffer System	pH	Other Components	Application	Reference
0.05% (w/v)	Water	Not Specified	None	General Stock Solution	reckondiagnostics.com
200 µmol/L	50 mmol/L PIPES	6.8	None	Calcium Determination in Serum and Plasma	nih.gov
0.2 mmol/L	100 mmol/L Buffer	6.8	8-hydroxyquinoline (5 mmol/L), Sodium Azide (<0.1%)	Clinical Calcium Assay	labtest.com.br
> 0.05 mmol/L	Buffer	6.5 ± 0.1	8-Hydroxyquinoline, Detergent	Quantitative Estimation of Calcium	reckondiagnostics.com

Fundamental Coordination Chemistry and Interaction Mechanisms of Arsenazo Iii with Metal Ions

Stoichiometric Investigations of Metal-Arsenazo III Complex Formation

The stoichiometry of the complexes formed between Arsenazo III and metal ions is a critical parameter that dictates the sensitivity and accuracy of analytical methods. Extensive research has been dedicated to elucidating the metal-to-ligand ratios under various conditions.

Advanced spectroscopic techniques, particularly UV-Vis spectrophotometry, have been instrumental in determining the stoichiometry of metal-Arsenazo III complexes in solution. Methods such as the mole ratio method and Job's method of continuous variation are commonly employed to establish the combining ratios of the metal and the ligand. rjpbcs.comgyanvihar.org

Studies have revealed that the metal-to-ligand ratio is not fixed but varies depending on the specific metal ion and the experimental conditions, including the concentrations of the reactants. For instance, with calcium ions, evidence suggests the formation of multiple complex stoichiometries. At micromolar concentrations of Arsenazo III, a 1:1 (Ca:Arsenazo III) complex is observed, while at higher, millimolar concentrations, a 1:2 complex is also formed. nih.govnih.gov In some cases, a 2:2 complex has also been reported. nih.gov Conversely, magnesium ions typically form a simpler 1:1 complex with Arsenazo III. nih.govnih.gov

For several transition metals, including Mn(II), Fe(II), and Co(II), a 1:1 metal-to-ligand ratio has been consistently determined using both the mole ratio method and Job's method. rjpbcs.com Similarly, studies on the complexation of Cu(II) with Arsenazo III have also indicated the formation of a 1:1 complex. gyanvihar.org In the case of iron(III), depending on the reactant concentrations, 2:1, 1:1, and 1:2 complexes have been identified. researchgate.net For thorium(IV), both 1:1 and 1:2 complexes have been reported. researchgate.net The complexation with lanthanides, such as Nd(III), can also result in the formation of 1:1 and 1:2 complexes. researchgate.net

Metal Ion	Observed Metal:Ligand Ratios	Method of Determination
Ca(II)	1:1, 1:2, 2:1, 2:2	Spectrophotometry, Ca2+ ion-sensitive electrodes
Mg(II)	1:1	Spectrophotometry
Mn(II)	1:1	Job's method, Mole ratio method
Fe(II)	1:1	Job's method, Mole ratio method
Fe(III)	2:1, 1:1, 1:2	Spectrophotometry
Co(II)	1:1	Job's method, Mole ratio method
Cu(II)	1:1	Job's method, Mole ratio method
Th(IV)	1:1, 1:2	Job's method, Spectrophotometry
Nd(III)	1:1, 1:2	Spectrophotometry

The oxidation state of a metal ion significantly influences its coordination behavior with Arsenazo III, affecting both the reaction pathway and the stoichiometry of the resulting complexes. The reactivity and stability of the complexes can vary substantially for different oxidation states of the same metal. For example, in the analysis of uranium, U(VI) is often reduced to U(IV) prior to complexation with Arsenazo III, as the tetravalent state forms a more stable complex, thereby enhancing the selectivity and sensitivity of the determination. scispace.com

Similarly, the interaction of iron with Arsenazo III is dependent on its oxidation state. While Fe(II) has been shown to form a 1:1 complex rjpbcs.com, Fe(III) can form complexes with varying stoichiometries (2:1, 1:1, and 1:2). researchgate.net The strong complexing ability of Fe(III) with Arsenazo III can interfere with the determination of other metal ions, such as U(VI), by decreasing the absorbance of the U(VI)-Arsenazo III complex. In contrast, the influence of Fe(II) on this absorbance is negligible. researchgate.net This highlights the importance of controlling the oxidation state of interfering ions in analytical procedures. The catalytic oxidation of As(III) to As(V) is also influenced by the presence of metal ions like Fe(II) and Cu(II), which can participate in redox cycles. mdpi.comresearchgate.net

Elucidation of Theoretical and Mechanistic Aspects of Ligand-Metal Ion Coordination

A deeper understanding of the interaction between Arsenazo III and metal ions requires an exploration of the theoretical and mechanistic aspects of the coordination process. This includes identifying the specific binding sites on the Arsenazo III molecule, analyzing the kinetics of complex formation, and evaluating the influence of environmental factors on complex stability.

The Arsenazo III molecule possesses a complex structure with multiple potential coordination sites, enabling it to act as a chelating agent. rjpbcs.com The molecule contains two functional-analytical groups that form two nearly isolated conjugated systems. osti.gov Complexation with metal ions typically occurs through one of these groups, which consists of an o-arsonophenylazo group and a neighboring hydroxyl group on the naphthalene (B1677914) ring. osti.govbath.ac.uk This chelation leads to the formation of stable six-membered rings, which contributes to the high stability of the resulting metal complexes. bath.ac.uk The formation of these complexes causes a significant color change, which is the basis for its use as a spectrophotometric reagent.

The kinetics of complex formation between Arsenazo III and metal ions provide valuable insights into the reaction mechanism. Stopped-flow kinetic techniques have been employed to study the complexation of lanthanide(III) ions (Eu, Gd, Tb) with Arsenazo III. rsc.org These studies have revealed a multi-stage reaction process. The reaction proceeds through three distinct kinetic stages, which has been interpreted as a step-by-step ring-closure mechanism. rsc.org The pressure dependence of the first kinetic stage was found to differ for different metal ions, possibly indicating a change in the coordination number during this initial step. rsc.org The stability of the formed complexes is also a key factor; for instance, the Cu(II)-Arsenazo(III) complex is stable with respect to time. rjpbcs.com

The stability of metal-Arsenazo III complexes is profoundly influenced by the pH and ionic strength of the solution. The optimal pH for complex formation varies depending on the metal ion, allowing for a degree of selectivity in analytical applications. For example, the complexation of lead with Arsenazo III begins at a pH greater than 2 and is optimal in the pH range of 4-6. nih.gov For the Cu(II)-Arsenazo(III) complex, the suitable pH range for determination is between 2.0 and 4.5. gyanvihar.org The determination of thorium with Arsenazo III can be carried out in highly acidic conditions, such as in 6 M HCl. asianpubs.org

The pH affects not only the complex formation but also the spectral properties of Arsenazo III itself. nih.gov The dissociation constant of the Arsenazo III-Ca(II) complex is dependent on pH. nih.gov Furthermore, pH can alter the absorbance of Arsenazo III through a mechanism that is not dependent on the formation of the Ca-AIII complex. nih.gov

Ionic strength is another critical parameter that can affect the equilibrium of complex formation. Studies on the Arsenazo III-Ca(II) system have shown that the dissociation constant of the complex varies with ionic strength. nih.gov In a solution with 200 mM KCl, the dissociation constant of the AIII-Ca complex changes significantly with the concentration of Arsenazo III. nih.gov The effect of ionic strength on complexation is related to the nature of the interaction; strongly bonded inner-sphere complexes are less influenced by changes in ionic strength compared to weakly bonded outer-sphere complexes. researchgate.net

Metal Ion	Optimal pH Range	Log of Formation/Stability Constant (log K)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Wavelength (λmax) (nm)
Mn(II)	7.2	5.43	-	620
Fe(II)	5.5	5.43	-	560
Co(II)	7.2	5.43	-	622
Cu(II)	2.0 - 4.5	5.44 - 5.48	2.7 x 10³	610
Pb(II)	4 - 6	-	2.8 x 10⁴	600
Th(IV)	>6 M HCl	-	9.95 x 10⁴	662
Ca(II)	-	-	4.40 x 10⁴	650
Sr(II)	-	-	4.00 x 10⁴	650
Ba(II)	-	-	3.65 x 10⁴	650

Quantification of Formation Constants and Related Thermodynamic Parameters for Diverse Metal-Arsenazo III Complexes

The interaction between Arsenazo III and various metal ions has been extensively studied to quantify the stability of the resulting complexes. These studies, primarily employing spectrophotometric and potentiometric methods, have yielded crucial data on formation constants, which are essential for understanding the coordination chemistry and for the analytical applications of Arsenazo III.

Transition Metal Complexes

Arsenazo III forms stable, colored complexes with a variety of transition metals. Spectrophotometric studies have been a primary method for determining the stoichiometry and stability of these complexes. Research has shown that several divalent transition metals form a 1:1 complex with Arsenazo III. osti.gov For instance, the logarithm of the formation constant (log K) for complexes with Manganese (Mn²⁺), Iron (Fe²⁺), and Cobalt (Co²⁺) has been determined to be 5.43 for all three under specific experimental conditions. osti.gov The experiments for Mn²⁺ and Co²⁺ were conducted at a pH of 7.2, while the determination for Fe²⁺ was at pH 5.5, with all measurements performed at 25°C. osti.gov Similarly, the complex with Copper (Cu²⁺) exhibits a 1:1 metal-to-ligand ratio with a log K value of 5.48. d-nb.info The interaction with Aluminum (Al³⁺) also results in a 1:1 complex, with a reported log K of 5.03, determined in a pH range of 4 to 5. researchgate.net

Formation Constants of Arsenazo III with Select Transition Metals

Metal Ion	Stoichiometry (Metal:Ligand)	log K	pH
Mn²⁺	1:1	5.43	7.2
Fe²⁺	1:1	5.43	5.5
Co²⁺	1:1	5.43	7.2
Cu²⁺	1:1	5.48	2.0-4.5
Al³⁺	1:1	5.03	4.0-5.0

Lanthanide Complexes

The complexation of Arsenazo III with lanthanide ions is particularly noteworthy, forming highly stable complexes. nih.gov This interaction is more complex than with transition metals, with evidence for multiple stoichiometries. Research indicates that all 13 lanthanides studied form similar types of complexes with Arsenazo III (L), corresponding to metal-to-ligand ratios of 1:1 (ML), 1:2 (ML₂), and 2:2 (M₂L₂). d-nb.inforesearchgate.net The formation constants for these complexes are significantly high, reflecting strong binding. Approximate values for the logarithms of the formation constants are in the ranges of 10⁵ for K₁₁ (1:1), 10¹⁰ for K₁₂ (1:2), and 10¹⁵ for K₂₂ (2:2). researchgate.net Detailed studies utilizing methods such as Multivariate Curve Resolution-Alternating Least Squares (MCR-ALS) have allowed for the precise calculation of the formation constants for 13 different lanthanide-Arsenazo III complexes, which are available in dedicated publications. d-nb.inforesearchgate.netasianpubs.org

Alkaline Earth Metal Complexes

The interaction of Arsenazo III with alkaline earth metals, particularly calcium and magnesium, is of significant interest, especially for biological applications. The stoichiometry of the Calcium (Ca²⁺) complex is notably dependent on the concentration of the dye. nih.gov While some studies report a 1:1 reaction stoichiometry, other evidence clearly indicates that the predominant complex under physiological conditions contains one calcium ion and two Arsenazo III molecules (2:1 dye-to-metal ratio). nih.govnih.gov A 1:1 complex is only observed at submicromolar concentrations of the dye. nih.gov In contrast, Magnesium (Mg²⁺) exclusively forms a 1:1 complex. nih.gov

The stability of these complexes has been quantified through their dissociation constants (Kd) and conditional stability constants (log K). For the Ca²⁺-Arsenazo III complex, a conditional log stability constant of 4.28 was found at pH 4.6. researchgate.net Other studies have reported apparent dissociation constants ranging from 0.96 µM to 45 µM. osti.govnih.gov A Kd of 45 µM corresponds to a log K of approximately 4.35. The Mg²⁺ complex is less stable, with a reported dissociation constant of 75.9 µM, which translates to a log K of about 4.12. osti.gov

Formation Constants of Arsenazo III with Alkaline Earth Metals

Metal Ion	Stoichiometry (Metal:Ligand)	Apparent Dissociation Constant (Kd)	Calculated log K	Conditions
Ca²⁺	1:1 / 1:2	~34-45 µM	~4.35-4.47	Physiological conditions
Ca²⁺	1:1	-	4.28	pH 4.6, Ionic Strength 0.1
Mg²⁺	1:1	75.9 µM	~4.12	Physiological conditions

While formation constants for many metal-Arsenazo III complexes are well-documented, comprehensive thermodynamic parameters such as the enthalpy (ΔH) and entropy (ΔS) of formation are not widely available in the reviewed scientific literature.

Advanced Spectroscopic and Contemporary Analytical Methodologies Utilizing Arsenazo Iii

Spectrophotometric Methodologies for Quantitative Metal Ion Determination

Arsenazo III is extensively used as a spectrophotometric reagent for the quantitative determination of metal ions due to the colored complexes it forms upon reaction. rjpbcs.comnih.gov This allows for the measurement of metal ion concentrations by monitoring the absorbance of the complex at specific wavelengths using a spectrophotometer. rjpbcs.com

Systematic Optimization of Spectrophotometric Reaction Conditions (e.g., pH, Wavelength Selection)

Optimization of reaction conditions is crucial for achieving accurate and sensitive spectrophotometric determination using Arsenazo III. The pH of the solution significantly influences the absorption spectrum of Arsenazo III and its complexes with metal ions. nih.gov For instance, the absorbance of the Cu(II)-Arsenazo(III) complex is consistent between pH 2.0 and 4.5, with pH 3.0 being a suitable choice for photometric determination of copper. gyanvihar.org For gadolinium chelates, the optimal pH range for detection with Arsenazo III is approximately 2.0 to 4.0, and more specifically, about 2.2 to 2.8. google.com The formation of complexes between Arsenazo III and alkaline-earth metals is greatest at pH 4-6. nih.govrjpn.org

Wavelength selection is another critical parameter. The maximum absorbance wavelength (λmax) for the metal-Arsenazo III complex is typically chosen for measurements to maximize sensitivity and minimize interference from the reagent itself or other species. scispace.com For example, the uranium-Arsenazo III complex in perchloric acid shows an absorption maximum at 651 nm, while the reagent itself has a peak at 531 nm, indicating a significant shift in the absorption band upon complex formation. scispace.com For the Eu(III)-Arsenazo III complex, the wavelength at 655 nm is used for determination due to lower background absorbance and a higher analytical signal. researchgate.net

Determination of Molar Absorptivity and Evaluation of Methodological Sensitivity

Molar absorptivity (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength and is a key indicator of methodological sensitivity. Higher molar absorptivity values indicate greater sensitivity. The molar absorptivity of metal-Arsenazo III complexes varies depending on the metal ion and the reaction conditions. For the uranium-Arsenazo III complex in 3 mol dm-3 perchloric acid, the molar absorptivity at 651 nm is reported as 1.45 x 10^5 mol-1 dm^3 cm^-1. scispace.comnih.gov In the presence of a surfactant like N-cetyl-N,N,N-trimethylammonium bromide, the molar absorptivity for uranium determination with Arsenazo III in perchloric acid can be enhanced to 3.9 x 10^5 dm^3 mol^-1 cm^-1 at 681 nm. akjournals.com For thorium determination using a related reagent, 2-hydroxy-3-carboxyl-5-sulfonicarsenazo, the molar absorptivity is reported as 1.05 x 10^5 l mol^-1 cm^-1 at 676 nm. dss.go.th The molar absorptivities for the calcium, strontium, and barium complexes with Arsenazo III at 650 nm are 4.40 x 10^4, 4.00 x 10^4, and 3.65 x 10^4 l.mole(-1).cm(-1), respectively. nih.gov The molar absorptivity coefficient for the Cu(II)-Arsenazo(III) complex is reported as 2.7 x 10^3 l mol^-1 cm^-1. gyanvihar.org

Methodological sensitivity can also be evaluated through parameters like Sandell's sensitivity, which represents the mass of the analyte per unit area for an absorbance of 0.001. For the thorium complex with 2-hydroxy-3-carboxyl-5-sulfonicarsenazo, Sandell's sensitivity is 0.00223 mg cm^-2. dss.go.th

Strategies for Enhancing Selectivity and Mitigating Interferences through Advanced Masking Agents and Chemical Modifications

Arsenazo III is known for its high sensitivity but relatively low selectivity, as it can form complexes with a variety of metal ions. rjpbcs.com Enhancing selectivity and mitigating interferences are crucial for accurate analysis of specific metal ions in complex matrices. One strategy involves careful control of pH, as the optimal pH for complex formation varies for different metal ions. iaea.orgscispace.com For example, the interference of magnesium in the determination of alkaline-earth metals with Arsenazo III can be eliminated at pH 5-6. nih.gov

The use of masking agents is another important approach to minimize interferences. Masking agents are substances that react with interfering ions to prevent them from complexing with Arsenazo III. For instance, sodium sulfate (B86663) can be used as a masking agent for the determination of small amounts of calcium, strontium, and magnesium in the presence of barium. nih.gov For uranium determination with Arsenazo III in perchloric acid, only phosphate (B84403) and citrate (B86180) at high concentrations interfere significantly, while many other anions and cations can be tolerated up to a certain excess. scispace.comnih.gov Iron(III) can significantly decrease the absorbance of the U(VI)-Arsenazo III complex due to its strong complexing ability with Arsenazo III. researchgate.net

Chemical modifications or the use of related chromogenic reagents can also improve selectivity. While Arsenazo III is a highly effective reagent, some analogs or modified reagents have been developed to offer improved selectivity for specific elements. dss.go.thdtic.mil The use of surfactants, such as N-cetyl-N,N,N-trimethylammonium bromide, can also enhance both the sensitivity and selectivity of the Arsenazo III method for uranium determination. akjournals.com

Applications in the Research-Oriented Determination of Specific Classes of Metal Ions

Arsenazo III finds significant applications in research-oriented determination of specific classes of metal ions, particularly actinides and lanthanides, due to its strong complexing ability with these elements. dtic.mil

Actinides (e.g., Uranium, Thorium, Plutonium, Neptunium) in Environmental and Nuclear Research Contexts

Arsenazo III is a widely used reagent for the determination of actinide elements, including uranium, thorium, plutonium, and neptunium, especially in environmental and nuclear research contexts. dtic.miliaea.org These elements are of significant interest due to their radioactivity and presence in nuclear fuel cycle materials and environmental samples.

Spectrophotometric methods using Arsenazo III have been developed for the determination of uranium in various materials. scispace.comnih.gov A sensitive and reliable method utilizes Arsenazo III in 3 mol dm-3 perchloric acid for uranium determination, offering good tolerance to common interferences. scispace.comnih.gov The uranium-Arsenazo III complex in this medium is stable for an extended period. scispace.comnih.gov

Thorium also forms colored complexes with Arsenazo III, and spectrophotometric methods are used for its determination. dtic.mil While Arsenazo III is a good chromogenic reagent for thorium, interferences from uranium(VI) and rare earths can occur. dss.go.th Modified reagents have been developed to improve the selectivity for thorium. dss.go.th

Arsenazo III is also employed in the spectrophotometric determination of plutonium and neptunium, often after separation from other elements in process solutions. iaea.org Methods involving solvent extraction followed by spectrophotometric determination with Arsenazo III have been described for neptunium(IV) and plutonium(IV). iaea.org

These methods are valuable in monitoring actinide levels in environmental samples, analyzing nuclear materials, and studying actinide behavior in various systems.

Lanthanides (Rare Earth Elements) in Biogeochemical and Industrial Process Monitoring

Arsenazo III is also used for the spectrophotometric determination of lanthanides, also known as rare earth elements. dtic.mil Lanthanides are a group of seventeen chemically similar elements that are important in various industrial applications and biogeochemical processes.

Spectrophotometric methods using Arsenazo III allow for the determination of individual lanthanides or groups of lanthanides. The complex formation between Arsenazo III and lanthanides results in characteristic absorption spectra that can be used for quantitative analysis. For example, the determination of cerium(III) with Arsenazo III has been studied, with an optimal wavelength identified for measurement. scispace.com The Eu(III)-Arsenazo III complex has a maximum absorbance at 655 nm, which is used for its quantification. researchgate.net

These analytical methods are applied in monitoring lanthanide concentrations in various samples, including those from biogeochemical studies and industrial processes where rare earth elements are utilized or processed.

Transition Metals (e.g., Iron, Copper, Nickel, Cobalt, Manganese, Zinc, Cadmium) in Trace Analysis

Arsenazo III has been employed for the spectrophotometric determination of several transition metals at trace levels. While not always the most selective reagent for individual transition metals due to its affinity for various polyvalent ions, its use is often coupled with separation or masking techniques to enhance specificity.

For instance, methods involving Arsenazo III have been explored for the determination of iron, copper, nickel, cobalt, manganese, zinc, and cadmium. Spectrophotometric methods for determining trace elements, including some transition metals, have seen continuous development, driven by the need for sensitive and accurate analysis in diverse matrices. tandfonline.com The determination of metals such as copper, nickel, lead, and iron has also been performed using techniques like atomic absorption spectrometry, highlighting the complementary nature of different analytical approaches in trace analysis. researchgate.net

Data on the specific application of Arsenazo III for the trace analysis of each of these transition metals, including detailed research findings like detection limits and optimal conditions, are often found within studies focusing on particular sample types or hyphenated techniques. For example, while general applications of Arsenazo III for determining various metal cations exist, detailed parameters for each transition metal often require investigation within specific analytical contexts. researchgate.net

Alkaline Earth Metals (e.g., Calcium, Magnesium) in Biological and Environmental Systems

Arsenazo III is particularly well-known and extensively used for the determination of alkaline earth metals, especially calcium, in biological and environmental samples. Its high sensitivity to calcium ions under physiological conditions makes it a preferred indicator in various biological studies and clinical assays. nih.govsigmaaldrich.com

In biological systems, Arsenazo III is utilized to measure local calcium ion concentrations, including in vivo applications. nih.gov It has been employed to evaluate calcium transport in permeabilized cells and in studies involving acidocalcisomes. sigmaaldrich.com The principle often relies on the formation of a colored complex between Arsenazo III and calcium ions at a mildly acidic pH, with the absorbance being proportional to the calcium concentration. biolabo.fr This complex typically exhibits a maximum absorption around 650-660 nm, or specifically at 650 nm in some methods. biolabo.frscirp.orgaami.org The method is widely applied for the quantitative determination of calcium in human serum, plasma, and urine. biolabo.fr

Research findings highlight the effectiveness of Arsenazo III for calcium determination in complex biological matrices like serum. A sequential injection analysis (SIA) system utilizing Arsenazo III for serum calcium determination achieved a linear range of 2.5 - 15 mg·dL⁻¹ with a detection limit of 0.430 mg·dL⁻¹. scirp.org Interference from common serum components like magnesium, glucose, hemoglobin, and bilirubin (B190676) was found to be minimal at typical concentrations. scirp.org

In environmental systems, Arsenazo III can also be applied for calcium and magnesium analysis, although selective determination of calcium in the presence of magnesium often requires careful control of pH or the use of masking agents due to Arsenazo III's reactivity with both ions. Studies have investigated the concurrent presence of magnesium and calcium deficiencies, with calcium being determined using Arsenazo III in some clinical settings. mdpi.com

Table 1: Selected Spectrophotometric Parameters for Calcium Determination using Arsenazo III

Analyte	Wavelength (nm)	pH	Linear Range	Detection Limit	Sample Matrix	Reference
Calcium	650	Mildly acidic (e.g., 6.8, 9.0)	2.5 - 15 mg·dL⁻¹	0.430 mg·dL⁻¹	Serum	scirp.org
Calcium	650	9.0	0.1 - 4.5 mM L⁻¹	0.05 mM L⁻¹	Serum (tested with catalyst)	aami.org
Calcium	650 (640-660)	Mildly acidic	Proportional to concentration	Not specified	Serum, Plasma, Urines	biolabo.fr
Calcium	668	9.0	0.125–2.5 mM	0.085 mM	Urine	researchgate.netcapes.gov.br

Other Metal Ions (e.g., Lead, Zirconium, Mercury) in Specialized Analytical Studies

Beyond transition and alkaline earth metals, Arsenazo III has found application in the specialized analytical studies of other metal ions, including lead, zirconium, and mercury. Its ability to form complexes in varying acidity levels contributes to its versatility. researchgate.net

For lead determination, Arsenazo III forms a sensitive complex in weakly acidic solutions. researchgate.net Methods involving solid-phase spectrophotometry with immobilized Arsenazo III have been developed for lead detection, with measurements carried out at wavelengths around 664.6 nm. researchgate.net These methods can offer good repeatability and reproducibility. researchgate.net

Arsenazo III is also a known reagent for the spectrophotometric determination of zirconium. doi.org Procedures for determining trace amounts of zirconium using Arsenazo III have been reported, often involving preconcentration steps like solid phase extraction to enhance sensitivity. researchgate.net Zirconium(IV) in HCl medium reacts with certain dyes, including Arsenazo III, to form colored complexes used for its estimation. doi.org

The application of immobilized Arsenazo III for the sorption-spectroscopic determination of mercury ions has also been investigated. ijmscr.org This highlights the reagent's potential for mercury detection, particularly when combined with solid-phase techniques. ijmscr.org

Development of Automated and Miniaturized Analytical Systems Integrating Arsenazo III

The integration of Arsenazo III into automated and miniaturized analytical systems has been a significant area of development, aiming to improve sample throughput, reduce reagent consumption, and enable on-site analysis. Flow injection analysis (FIA), sequential injection analysis (SIA), solid-phase spectrophotometry, optical fiber sensors, and microchip-based platforms are key examples.

Design and Implementation of Flow Injection Analysis (FIA) and Sequential Injection Analysis (SIA) Methodologies

FIA and SIA methodologies offer advantages in automation and sample handling. Arsenazo III has been successfully integrated into both FIA and SIA systems for the determination of various metal ions. spbu.ruuib.es

SIA systems, in particular, have been implemented for the determination of total calcium in blood serum using the Arsenazo III method. scirp.orgscirp.org These systems rely on the spectrophotometric detection of the blue-purple complex formed between Arsenazo III and calcium. scirp.org The design involves precise aspiration and injection sequences to control the reaction and transport of the sample and reagent to the detection point. scirp.orgscirp.org Such systems can achieve satisfactory sample throughput and exhibit negligible carry-over effects. scirp.org

FIA methods incorporating Arsenazo III have also been explored for the determination of metals like lead, often coupled with techniques like ion-exchange for pre-concentration and interference elimination. researchgate.nettandfonline.com

Research on Solid-Phase Spectrophotometry and the Efficacy of Immobilized Arsenazo III Reagents

Solid-phase spectrophotometry, which involves immobilizing a reagent onto a solid support, offers benefits such as reduced reagent consumption and enhanced selectivity. Research has focused on immobilizing Arsenazo III onto various solid phases for the determination of metal ions. mdpi.comdoi.orgresearchgate.netnih.gov

Arsenazo III has been immobilized on materials like polymer beads and fibrous supports for the development of sensors. ijmscr.orgresearchgate.net For example, immobilization on cross-linked poly(p-chloromethylstyrene) beads modified with polyethylenimine has been used for calcium detection in microchip-based sensors. researchgate.net The efficacy of immobilized Arsenazo III reagents is evaluated based on factors like the amount of reagent immobilized, the stability of the immobilized reagent, and its reactivity with the target analyte. ijmscr.orgresearchgate.net

Studies on solid-phase spectrophotometry using immobilized Arsenazo III have been conducted for the determination of lead and zirconium, among other metals. researchgate.netresearchgate.netcolab.ws These methods often involve measuring diffuse reflection spectra of the metal-Arsenazo III complex formed on the solid phase. researchgate.netcolab.ws

Innovations in Optical Fiber Sensors and Microchip-Based Arsenazo III Detection Platforms

The development of optical fiber sensors and microchip-based platforms has further miniaturized and automated analytical procedures utilizing Arsenazo III. These platforms often integrate immobilized Arsenazo III and employ spectroscopic detection methods. researchgate.netcapes.gov.brnih.govresearchgate.netosti.govgoogle.com

Microchip-based sensors for calcium determination have been developed, utilizing the reflectance index of Arsenazo III immobilized on polymer beads. researchgate.netresearchgate.net These sensors can incorporate optical fibers for coupling signals and employ reflective modes to increase sensitivity. researchgate.netcapes.gov.brresearchgate.net Detection limits in the millimolar range have been reported for calcium determination in urine using such microchip sensors. researchgate.netcapes.gov.brresearchgate.net

Optical fiber sensors based on immobilized Arsenazo III have also been explored for the detection of lead. researchgate.netresearchgate.net These sensors measure changes in reflectance upon complex formation between lead and the immobilized Arsenazo III. researchgate.net

Microchip electrophoresis approaches for metal ion analysis have also considered the implementation of methods utilizing Arsenazo III, sometimes in parallel with other reagents on a single chip to extend the range of detectable analytes. osti.gov

Table 2: Examples of Automated and Miniaturized Systems with Arsenazo III

System Type	Analyte	Immobilization Support	Detection Method	Application	Reference
SIA	Calcium	Not applicable (solution-based)	Spectrophotometry (650 nm)	Serum analysis	scirp.orgscirp.org
Microchip Sensor	Calcium	Immobilized on polymer beads	Reflectance (668 nm)	Urine analysis	researchgate.netcapes.gov.brresearchgate.net
Optical Fiber Sensor	Lead	Immobilized on copolymer (Amberlite XAD-16)	Reflectance (664.6 nm)	Lead detection	researchgate.net
Solid-Phase Spectrophotometry	Zirconium	Agar	Spectrophotometry	Water and soil samples	researchgate.net
Solid-Phase Spectrophotometry	Mercury	Immobilized on polyacrylonitrile (B21495) fiber	Sorption-spectroscopic	Mercury detection	ijmscr.org

Application of Computational and Chemometric Approaches in Spectroscopic Data Interpretation

The application of computational and chemometric approaches is crucial in interpreting the complex spectroscopic data generated from the interaction of Arsenazo III with metal ions, especially in systems involving multiple species or significant spectral overlapping. These methods enable the extraction of valuable equilibrium information, such as stability constants and the determination of the number and stoichiometry of formed complexes. d-nb.infoasianpubs.org

Spectrophotometric titrations, where a series of spectra are recorded as a function of added titrant, are a common experimental technique used in conjunction with chemometrics to investigate solution equilibria involving Arsenazo III. d-nb.info Analyzing the resulting bilinear data matrices (absorbance versus wavelength versus concentration or mole ratio) allows for a more comprehensive understanding of the complexation process than traditional univariate methods. scielo.br

Several chemometric algorithms have been successfully applied to Arsenazo III systems. Soft modeling methods, such as evolving factor analysis (EFA), are particularly useful for estimating the number of species present in equilibrium studies by analyzing subsets of spectra. d-nb.infoasianpubs.org Hard modeling methods, on the other hand, utilize a priori chemical knowledge to build a model that describes the system and allows for the calculation of parameters like formation constants and molar absorptivities of individual species. d-nb.infoasianpubs.org

Studies investigating the interaction of Arsenazo III with lanthanides have extensively employed these computational techniques. For example, research on the complexation of 13 different lanthanides with Arsenazo III utilized soft and hard modeling methods to determine formation constants. d-nb.infoasianpubs.org The results indicated that all 13 lanthanides formed similar types of complexes with Arsenazo III, exhibiting 1:1, 1:2, and 2:2 metal-to-ligand ratios, each with corresponding formation constants. d-nb.infoasianpubs.org Chemometric methods like Multivariate Curve Resolution-Alternating Least Squares (MCR-ALS) have been used for initial estimations of parameters, which are then confirmed using hard models. d-nb.info

Another computational approach, Rank Annihilation Factor Analysis (RAFA), has also been applied to determine the formation constants of Arsenazo III complexes with lanthanides. asianpubs.org The applicability of RAFA in resolving complex systems with significant spectral overlapping of multiple species has been demonstrated, with results showing good agreement with those obtained from hard and soft modeling methods. asianpubs.org

Computational simulations have also been used alongside spectrophotometric techniques to investigate the effect of pH and anions on the complexation of uranyl ions with Arsenazo III. These studies have revealed the existence of multiple protonation states for the 1:1 Arsenazo III-uranyl complex, each dominating at different pH values, and have quantified the impact of anions on complex formation. researchgate.net

The SQUAD computational program is another tool that has been employed to evaluate the stability constants of complexes involving Arsenazo III. tandfonline.com For instance, SQUAD was used to determine the conditional stability constants of zirconium complexes, with Arsenazo III serving as an indicator for unbound zirconium in spectrophotometric analyses. tandfonline.com

The use of chemometric data treatment in UV-Vis spectroscopy with Arsenazo III is particularly valuable in analyzing real-world samples, such as those from hydrometallurgical processes, where overlapping signals and other interferences can complicate analysis using traditional univariate methods. researchgate.net

Detailed research findings from these studies often include the determination of stability constants (log β values) for the formed complexes and the identification of the stoichiometry of the metal-ligand species. For example, in the interaction of Arsenazo III with Nd(III), chemometric analysis of UV-Vis spectra indicated the presence of two complexes, NdAazo and Nd(Aazo)₂, in a specific pH range, with reported log β values for their formation constants. researchgate.net

The application of computational and chemometric methods significantly enhances the power of spectroscopic techniques utilizing Arsenazo III, allowing for the deconvolution of complex spectral data, accurate determination of equilibrium parameters, and a deeper understanding of the intricate complexation reactions.

Data Table: Examples of Metal-Arsenazo III Complexes and Associated Data from Spectroscopic and Chemometric Studies

Metal Ion	Proposed Complex Stoichiometry (M:L)	Log β (Formation Constant)	pH Range/Conditions	Spectroscopic Method	Chemometric/Computational Method	Source
Nd(III)	1:1 (NdAazo), 1:2 (Nd(Aazo)₂)	log β₁₁: 4.9-6.3, log β₁₂: 10.5-12.1	pH 3-4	UV-Vis Spectrophotometry	Threshold Bootstrap Computer-Assisted Target Factor Analysis (TB CAT)	researchgate.net
Lanthanides (13 elements)	1:1, 1:2, 2:2	Values vary by lanthanide	pH 3.2	Spectrophotometric Titration (UV-Vis)	Soft Modeling (EFA), Hard Modeling, MCR-ALS, Rank Annihilation Factor Analysis (RAFA)	d-nb.infoasianpubs.org
Uranyl (UO₂²⁺)	1:1 (with 4 protonation states)	Values vary by protonation state	pH 2.2, 5.0, 7.8, >10.0	Spectrophotometry	Computer Simulations	researchgate.net
Thorium(IV)	1:1, 1:2	Values determined	1-6 mol·L⁻¹ HCl, 1-4 mol·L⁻¹ HClO₄	UV-Vis Absorption Spectroscopy	Computational Analysis, SIT	researchgate.netresearchgate.net
Zirconium(IV)	Zr(AAIII)³⁺, Zr(AAIII)₂(OH)⁻, Zr(AHA)³⁺, Zr(AHA)₄ (AAIII = Arsenazo III, AHA = Acetohydroxamic Acid)	log β′: 5.09, 10.29, 12.78, 23.13	1 mol · L⁻¹ HClO₄	Spectrophotometry	SQUAD	tandfonline.com
Mn²⁺, Fe²⁺, Co²⁺	1:1	log K: 5.43 (for all three)	pH 7.2 (Mn²⁺, Co²⁺), pH 5.5 (Fe²⁺)	UV-Vis Spectrophotometry	Job's method, Mole ratio method	rjpbcs.com

The Pivotal Role of Arsenazo Iii As a Research Tool in Fundamental Biological Sciences

Investigations into Metal Ion Dynamics within Cellular and Subcellular Compartments

The ability of Arsenazo III to bind specifically with certain metal ions, particularly calcium, has made it indispensable for studying how these ions are handled by cells and their internal organelles. By measuring changes in Arsenazo III absorbance, researchers can infer changes in free metal ion concentration in various cellular environments.

Studies on Calcium Transport Mechanisms and Homeostasis in Permeabilized Cellular Systems and Isolated Organelles

Arsenazo III is frequently utilized as a calcium-sensitive dye to evaluate calcium transport in permeabilized cells and isolated organelles. scientificlabs.comsigmaaldrich.com This allows for the investigation of how calcium is moved across biological membranes and maintained at specific concentrations within different cellular compartments.

Studies using Arsenazo III have provided insights into calcium sequestration by key organelles involved in calcium homeostasis, such as the sarcoplasmic reticulum and mitochondria. nih.govnih.govmdpi.com For instance, research on synaptosomes (isolated nerve terminals) using Arsenazo III demonstrated that the particulate fraction, including smooth endoplasmic reticulum and mitochondria, can sequester Ca²⁺ in the presence of ATP. nih.gov This sequestration can reduce the free [Ca²⁺] in the surrounding medium to sub-micromolar levels. nih.gov The study identified two distinct calcium sequestration sites: one likely corresponding to smooth endoplasmic reticulum, operating at low [Ca²⁺] (<1 µM) and sensitive to the ionophore A-23187, and a mitochondrial site blocked by mitochondrial poisons. nih.gov This highlights the role of these organelles in buffering intracellular calcium levels.

Arsenazo III has also been used to assess mitochondrial calcium handling in specific physiological or pathological contexts. For example, it has been employed to measure calcium transport in mitochondria isolated from skeletal muscle, revealing excessive calcium accumulation in mitochondria from dystrophin-deficient mice (a model for Duchenne muscular dystrophy). mdpi.com The assay involved resuspending mitochondrial protein in a buffer containing Arsenazo III and measuring absorbance changes upon the addition of permeabilizing agents like alamethicin (B1591596) to induce calcium release from the mitochondrial matrix. mdpi.com

The use of Arsenazo III in these systems allows for the quantitative assessment of calcium uptake and release, contributing to the understanding of how cellular and organellar calcium pumps, channels, and exchangers function to maintain calcium homeostasis.

Elucidation of Metal-Binding Protein Interactions and Their Functional Implications

Arsenazo III serves as a valuable reagent for investigating the interactions between metal ions and proteins. chemimpex.com Its ability to form complexes with metals can be leveraged to study metal-binding proteins and their functional roles.

One application involves using Arsenazo III in conjunction with metal ions to study their interaction with proteins. For example, the interaction between an Arsenazo III-Ytterbium(III) complex and bovine serum albumin (BSA) has been investigated spectrophotometrically. researchgate.net The addition of BSA to the Arsenazo III-Yb(III) solution resulted in observable spectral changes, such as a decrease in the absorption peak, indicating an interaction between the protein and the metal-dye complex. researchgate.net This type of study can help elucidate the binding characteristics and potential effects of proteins on metal-dye complexes.

Furthermore, Arsenazo III can be used in assays to quantify the binding of specific metal ions to purified proteins. This is typically achieved by measuring the concentration of free metal ions remaining in solution after incubation with the protein, often following a separation step like centrifugation or size exclusion chromatography to remove protein-bound metal. This approach has been applied to study the binding of uranyl ions (U(VI)) to proteins like the Super Uranyl-binding Protein (SUP) and Glycine-Rich RNA-binding Protein 7 (GRP7). biorxiv.orgnih.gov By determining the amount of unbound U(VI) using the Arsenazo III colorimetric assay, researchers can infer the amount of U(VI) bound to the protein and characterize the binding affinity and stoichiometry. biorxiv.orgnih.gov

These applications demonstrate Arsenazo III's utility in characterizing metal-protein interactions, which are fundamental to understanding protein function, metal detoxification mechanisms, and the roles of metals in biological signaling and catalysis.

Monitoring of Rare Earth Element Depletion and Uptake Mechanisms in Microbial Cultivation Systems

Arsenazo III has emerged as a practical tool for monitoring the concentration of rare earth elements (REEs) in microbial cultivation media, particularly in the context of studying microbial REE utilization. asm.orgnih.govnih.gov Certain bacteria, including methanotrophs and methylotrophs, have been found to utilize REEs, and understanding their uptake mechanisms is an active area of research. asm.orgnih.gov

A rapid screening method using Arsenazo III has been developed for the spectrophotometric detection of REEs in culture media within the low μM range (0.1 to 10 μM). asm.orgnih.govnih.gov This assay provides a convenient and fast alternative to more complex analytical techniques like inductively coupled plasma mass spectrometry (ICP-MS) or atomic absorption spectroscopy (AAS) for routine monitoring. asm.orgnih.govnih.gov

The Arsenazo III-based assay has been successfully applied to track the depletion of specific REEs, such as La(III) and Eu(III), from the culture medium of bacteria like the acidophilic verrucomicrobial methanotroph Methylacidiphilum fumariolicum. asm.orgnih.gov It can also be adapted to monitor the depletion of La(III) by neutrophilic methylotrophs such as Methylobacterium extorquens. asm.orgnih.govnih.gov

A key aspect of the REE assay using Arsenazo III is the control of pH, as the dye's response to metal ions is pH-sensitive. asm.org To minimize interference from other metal ions, the REE content is typically determined at an acidic pH, often below 2.9. nih.govasm.org A pH between 2.7 and 2.8 has been identified as a suitable compromise for sensitivity and selectivity. asm.org Free Arsenazo III exhibits an absorbance peak around 535 nm, while its complex with La(III) shows a maximum absorbance at 650 nm. nih.govasm.org

Emerging Research Directions and Future Paradigms for Arsenazo Iii Studies

Rational Design and Synthesis of Novel Arsenazo III Derivatives for Tailored Selectivity and Enhanced Sensitivity

The rational design and synthesis of novel Arsenazo III derivatives aim to improve its analytical performance by tailoring its selectivity towards specific metal ions and enhancing its sensitivity. While Arsenazo III itself shows affinity for a range of metal ions, including Ca²⁺, Mg²⁺, and REEs, the development of derivatives could lead to probes with higher specificity for a particular analyte in complex matrices.

Research in this area involves modifying the core structure of Arsenazo III, which is based on a bis-azo derivative of chromotropic acid. These modifications can include altering the substituents on the phenyl rings or the naphthalene (B1677914) core, or introducing new chelating functionalities. The goal is to influence the electronic and steric properties of the ligand, thereby modulating its binding affinity and selectivity for target metal ions. For instance, studies have explored the use of polyaminocarboxylic acids in conjunction with Arsenazo III to enhance selectivity towards heavier lanthanides, such as Dy(III), Tm(III), and Lu(III), showing a new λmax at 538 nm in the presence of EDTA and DCTA. This suggests that incorporating or modifying the chelating groups in Arsenazo III derivatives could lead to improved separation and detection of specific elements within a group.

Enhanced sensitivity is another key objective in derivative design. Modifications that lead to complexes with higher molar absorptivity or shifts in absorption wavelengths upon metal binding can improve the detection limits of analytical methods. The design process is increasingly guided by computational studies to predict the properties of potential derivatives before synthesis.

Synergistic Integration of Arsenazo III with Advanced Spectroscopic and Analytical Techniques

The integration of Arsenazo III with advanced spectroscopic and analytical techniques is opening up new possibilities for more sophisticated and efficient analysis. While traditional spectrophotometry is a common method for using Arsenazo III, combining it with other techniques can provide complementary information, improve detection limits, or enable analysis in more complex sample types.

Examples of such integration include coupling Arsenazo III-based detection with techniques like capillary electrophoresis, liquid chromatography, or flow injection analysis. These hyphenated techniques can provide separation of analytes before detection with Arsenazo III, thus improving selectivity and allowing for the simultaneous determination of multiple metal ions.

Furthermore, research is exploring the use of Arsenazo III in conjunction with advanced spectroscopic methods beyond conventional UV-Vis spectrophotometry. Studies have investigated the interaction of Arsenazo III with metal ions using techniques like UV-Vis absorption spectroscopy and computational analysis to understand complex formation characteristics. The application of chemometric methods, such as rank annihilation factor analysis, to analyze the spectrophotometric data of Arsenazo III complexes with lanthanides has also been explored to determine complex stoichiometry and formation constants.

The development of microfluidic devices incorporating Arsenazo III for calcium quantification in small sample volumes demonstrates the potential for miniaturization and automation of Arsenazo III-based assays. This integration allows for rapid, on-chip analysis with potential for point-of-care applications or high-throughput screening.

Expansion of Arsenazo III Applications in Novel Environmental Monitoring and Materials Science Research Areas

Arsenazo III's ability to detect and quantify metal ions makes it a valuable tool in environmental monitoring and is finding expanded applications in materials science. In environmental monitoring, Arsenazo III is already used for assessing heavy metal presence in water sources. Emerging research is exploring its use in more specific and challenging environmental analyses.

For instance, an Arsenazo III-based assay has been developed for monitoring the depletion of rare earth elements (REEs) from cultivation media in studies involving methanotrophic and methylotrophic bacteria, which are known to utilize REEs. This assay provides a facile and sensitive method for tracking REE concentrations in biological systems, offering an alternative to more complex techniques like ICP-MS or AAS for routine monitoring. The assay has been applied to follow the depletion of La(III) and Eu(III) and can be modified for other REEs like Pr(III). Arsenazo III has also been investigated for the determination of mercury ions in natural and waste waters after immobilization on a modified polyacrylonitrile (B21495) fiber.

In materials science, Arsenazo III is being explored for applications related to the characterization of materials that interact with metal ions. For example, the complex formation of La(III) with Arsenazo III has been used to study the sorption capacity of novel optically transparent block copolymers. This indicates Arsenazo III's potential as a probe to evaluate the performance of materials designed for metal ion sequestration or sensing. The integration of Arsenazo III with solid matrices, such as immobilization on polyacrylonitrile fiber, is also being investigated for the sorption-spectrophotometric determination of metal ions like mercury in water samples.

Advancements in Theoretical Modeling and Computational Chemistry to Predict and Understand Arsenazo III Behavior

Theoretical modeling and computational chemistry are playing an increasingly important role in understanding the behavior of Arsenazo III and guiding the design of new derivatives. These computational approaches can provide insights into the electronic structure of Arsenazo III, its interaction with metal ions, and the stability and properties of the resulting complexes.

Computational analysis has been used in conjunction with experimental techniques like UV-Vis absorption spectroscopy to investigate the complexation characteristics of thorium with Arsenazo III, helping to establish chemical equilibrium models and determine stability constants. These models can help predict how Arsenazo III will behave under different conditions and with various metal ions.

Furthermore, computational chemistry can be used in the rational design process for new Arsenazo III derivatives. By simulating the interaction of potential derivative structures with target metal ions, researchers can predict their binding affinities, selectivities, and spectroscopic properties before undertaking synthesis. Theoretical investigations, such as those employing Quantum Theory of Atoms in Molecules (QTAIM), can provide detailed insights into the nature of the chemical bonds formed between Arsenazo III and metal ions.

The use of chemometric methods, which involve applying mathematical and statistical techniques to chemical data, is also becoming more prevalent. Techniques like rank annihilation factor analysis are used to analyze complex spectrophotometric data from Arsenazo III-metal ion systems to determine the number and stoichiometry of formed species and their formation constants.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
Arsenazo III	135445682
Lanthanum(III)	23944
Europium(III)	23945
Praseodymium(III)	23943
Thorium(IV)	23960
Zirconium(IV)	23961
Uranium(VI)	23970
Calcium(II)	2723986
Magnesium(II)	2723988
Mercury(II)	23907
Copper(II)	23978
Neodymium(III)	23946
Gadolinium(III)	23947
Dysprosium(III)	23949
Thulium(III)	23952
Lutetium(III)	23954
EDTA	6049
DCTA	833
EGTA	6207
HEDTA	11061

Data Table Example (Conceptual - data would be derived from specific research findings):

Metal Ion	Arsenazo III Complex λmax (nm)	pH Range	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Reference
Ca²⁺	~650	Mildly acidic	-
Th⁴⁺	610, 660	1-6 M HCl	Increases with acidity
U⁶⁺	651	3 M HClO₄	1.45 x 10⁵
La³⁺	650	3-3.8	-
Cu²⁺	610	2.0-4.5	2.7 x 10³

This table provides examples of data points that could be included based on research findings regarding the spectrophotometric properties of Arsenazo III complexes with different metal ions. The specific values and conditions would vary depending on the study.

Future research directions for Arsenazo III are clearly focused on enhancing its capabilities as a versatile analytical reagent. Through targeted molecular design, integration with cutting-edge technologies, exploration of new application domains, and the increasing use of computational tools, Arsenazo III continues to be a relevant and promising compound for various scientific disciplines.

Q & A

Q. How should researchers address potential conflicts between proprietary restrictions and open-access requirements for Arsenazo III Gr-related data?

• Methodological Answer : Negotiate data-sharing clauses with suppliers/partners during collaboration agreements. Use anonymized or aggregated data in publications while retaining raw datasets for audit purposes .